Cas no 869535-68-2 (1-(2,4,6-trimethylphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(2,4,6-trimethylphenyl)methylcyclopropan-1-amine
• CAS No: 869535-68-2
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6129896
• PubChem ID: 23106134
• Update Time: 2025-06-15

1-(2,4,6-trimethylphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trimethylphenyl)methylcyclopropan-1-amine
• Cyclopropanamine, 1-[(2,4,6-trimethylphenyl)methyl]-
• 1-(2,4,6-Trimethylbenzyl)cyclopropan-1-amine
• EN300-1850148
• MFQUOMUKHVJDMO-UHFFFAOYSA-N
• 1-(2,4,6-trimethyl-benzyl)-cyclopropylamine
• CS-0457517
• 1-[(2,4,6-trimethylphenyl)methyl]cyclopropan-1-amine
• 869535-68-2
• SCHEMBL1823173
• AKOS014776209

• Inchi： 1S/C13H19N/c1-9-6-10(2)12(11(3)7-9)8-13(14)4-5-13/h6-7H,4-5,8,14H2,1-3H3
• InChI Key： MFQUOMUKHVJDMO-UHFFFAOYSA-N
• SMILES： C1(CC2=C(C)C=C(C)C=C2C)(N)CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.015±0.06 g/cm3(Predicted)
• Boiling Point: 287.4±9.0 °C(Predicted)
• pka: 8.50±0.20(Predicted)

Additional information on 1-(2,4,6-trimethylphenyl)methylcyclopropan-1-amine

Comprehensive Overview of 1-(2,4,6-Trimethylphenyl)methylcyclopropan-1-amine (CAS No. 869535-68-2)

1-(2,4,6-Trimethylphenyl)methylcyclopropan-1-amine (CAS No. 869535-68-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a cyclopropylamine moiety attached to a trimethylphenyl group, exhibits potential applications in drug discovery and material science. Its molecular framework combines rigidity from the cyclopropane ring with the steric effects of the trimethylphenyl substituent, making it a valuable intermediate for synthesizing biologically active molecules.

In recent years, the demand for cyclopropylamine derivatives has surged, driven by their role in modulating enzyme activity and receptor binding. Researchers have explored 1-(2,4,6-trimethylphenyl)methylcyclopropan-1-amine as a precursor for designing inhibitors targeting neurodegenerative diseases and metabolic disorders. Its lipophilic nature and steric hindrance properties are particularly advantageous for optimizing drug bioavailability and selectivity. Additionally, the compound's stability under physiological conditions has made it a candidate for prodrug development.

The synthesis of CAS No. 869535-68-2 typically involves multi-step organic reactions, including Grignard additions and cyclopropanation techniques. Advanced analytical methods such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Industrial-scale production requires stringent quality control to meet the standards of Good Manufacturing Practice (GMP), especially when used in pharmaceutical applications.

From an environmental perspective, 1-(2,4,6-trimethylphenyl)methylcyclopropan-1-amine is subject to regulatory scrutiny regarding its biodegradability and ecotoxicological profile. Recent studies focus on green chemistry approaches to minimize waste generation during synthesis. The compound's low water solubility necessitates careful handling to prevent environmental contamination, aligning with global initiatives for sustainable chemical production.

In the context of artificial intelligence (AI) and computational chemistry, this compound has been modeled for molecular docking simulations to predict interactions with biological targets. Such applications highlight its relevance in rational drug design, where machine learning algorithms accelerate the identification of potential therapeutic uses. These innovations address common search queries like "cyclopropylamine drug applications" or "trimethylphenyl compounds in medicine," reflecting growing public interest in cutting-edge pharmaceutical research.

Market trends indicate rising investments in specialty chemicals, with CAS No. 869535-68-2 positioned as a niche product for high-value applications. Its compatibility with continuous flow chemistry systems further enhances its appeal for industrial adoption. As researchers uncover new functionalities, this compound may play a pivotal role in addressing unmet medical needs, such as antibiotic resistance or precision oncology.

For laboratories and manufacturers, sourcing high-purity 1-(2,4,6-trimethylphenyl)methylcyclopropan-1-amine requires collaboration with certified suppliers to ensure compliance with REACH and other regulatory frameworks. Detailed Safety Data Sheets (SDS) provide essential guidance on storage conditions and handling protocols, emphasizing the importance of occupational health standards in chemical industries.

In summary, 1-(2,4,6-trimethylphenyl)methylcyclopropan-1-amine represents a versatile building block in modern chemistry, bridging gaps between academic research and industrial innovation. Its integration with biotechnology and nanomaterials underscores its potential to revolutionize multiple sectors, from healthcare to sustainable manufacturing.